1-[5-(2-Hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one

• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]ethanone
• InChI: InChI=1S/C8H11NO2S/c1-5-7(3-4-10)12-8(9-5)6(2)11/h10H,3-4H2,1-2H3
• InChI Key: LVRXEMXQVRTETC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(=O)C)CCO

Description

1-[5-(2-Hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one is a heterocyclic compound featuring a thiazole ring Thiazoles are known for their diverse biological activities and are often found in various pharmaceuticals and agrochemicals

Preparation Methods

The synthesis of 1-[5-(2-Hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one typically involves the reaction of 2-bromo-1-(4-methylthiazol-2-yl)ethanone with ethylene glycol in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions, leading to the formation of the desired product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-[5-(2-Hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carbonyl group in the ethanone moiety can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The thiazole ring can undergo electrophilic substitution reactions, where the hydrogen atoms on the ring are replaced by other substituents like halogens or alkyl groups.

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[5-(2-Hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential antimicrobial properties, showing activity against various bacterial and fungal strains.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs with antimicrobial or anticancer properties.

Industry: It is used in the synthesis of agrochemicals and other industrial chemicals due to its versatile reactivity.

Mechanism of Action

The mechanism of action of 1-[5-(2-Hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one involves its interaction with specific molecular targets. For instance, its antimicrobial activity is attributed to its ability to inhibit the synthesis of essential biomolecules in microbial cells, leading to cell death . The compound may also interact with enzymes and proteins, disrupting their normal function and thereby exerting its biological effects.

Comparison with Similar Compounds

1-[5-(2-Hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]ethan-1-one can be compared with other thiazole derivatives such as:

5-(2-Hydroxyethyl)-4-methylthiazole: Similar in structure but lacks the ethanone moiety, which may result in different reactivity and biological activity.

1-[3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one: Another heterocyclic compound with different substituents, leading to distinct chemical and biological properties.